Cas no 218290-59-6 (Macrocarpal K)
Macrocarpal K is a bioactive diterpene aldehyde compound derived primarily from Eucalyptus species, notably Eucalyptus globulus. It exhibits notable antimicrobial and anti-inflammatory properties, making it a subject of interest in pharmaceutical and cosmetic research. Macrocarpal K demonstrates strong inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus, and has shown potential in modulating inflammatory pathways. Its unique molecular structure contributes to its selective bioactivity and stability under controlled conditions. Research suggests applications in wound healing, dermatological formulations, and as a lead compound for antimicrobial development. Analytical methods such as HPLC and NMR confirm its purity and structural integrity for standardized use in scientific studies.
Macrocarpal K structure
Product Name:Macrocarpal K
CAS No:218290-59-6
MF:C28H40O6
MW:472.613609313965
CID:837406
PubChem ID:133561813
Update Time:2025-10-29
Macrocarpal K Chemical and Physical Properties
Names and Identifiers
-
- Macrocarpal K
- 2,4,6-Trihydroxy-5-{(1R)-1-[(1S,4aS,6R,8aS)-6-(2-hydroxy-2-propan yl)-8a-methyl-4-methylenedecahydro-1-naphthalenyl]-3-methylbutyl} isophthalaldehyde
- 218290-59-6
- [ "" ]
- 5-[(1R)-1-[(1S,4aS,6R,8aS)-6-(2-hydroxypropan-2-yl)-8a-methyl-4-methylidene-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
-
- Inchi: 1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h13-15,17-18,21-22,31-34H,3,7-12H2,1-2,4-6H3
- InChI Key: OOAOETHJYYAVCC-UHFFFAOYSA-N
- SMILES: CC(CC(C1C(O)=C(C=O)C(O)=C(C=O)C=1O)C1C2(C(CC(C(O)(C)C)CC2)C(=C)CC1)C)C
Computed Properties
- Exact Mass: 472.28200
- Monoisotopic Mass: 472.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
- XLogP3: 6
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 543.8±50.0 °C at 760 mmHg
- Flash Point: 296.7±26.6 °C
- PSA: 115.06000
- LogP: 5.71780
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Macrocarpal K Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Macrocarpal K Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4481-1 mg |
Macrocarpal K |
218290-59-6 | 1mg |
¥3155.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M94510-5mg |
2,4,6-Trihydroxy-5-{(1R)-1-[(1S,4aS,6R,8aS)-6-(2-hydroxy-2-propan yl)-8a-methyl-4-methylenedecahydro-1-naphthalenyl]-3-methylbutyl} isophthalaldehyde |
218290-59-6 | 5mg |
¥6240.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4481-5mg |
Macrocarpal K |
218290-59-6 | 5mg |
¥ 4420 | 2024-07-19 | ||
| TargetMol Chemicals | TN4481-5 mg |
Macrocarpal K |
218290-59-6 | 98% | 5mg |
¥ 4,420 | 2023-07-10 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4481-1 mL * 10 mM (in DMSO) |
Macrocarpal K |
218290-59-6 | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-07 | ||
| A2B Chem LLC | AF65886-5mg |
Macrocarpal K |
218290-59-6 | 5mg |
$785.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN4481-1 ml * 10 mm |
Macrocarpal K |
218290-59-6 | 1 ml * 10 mm |
¥ 4520 | 2024-07-19 |
Macrocarpal K Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
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